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Compound of Interest

Compound Name: CDK?2 degrader 5
Cat. No.: B15585598
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of CDK2 degrader 5, a molecule designed to induce the degradation of Cyclin-
Dependent Kinase 2 (CDK2) for cancer research.[1][2] Adherence to these guidelines is crucial
for ensuring the stability, activity, and reproducibility of experimental results.

Product Information

CDK2 degrader 5 is a key tool in the study of cell cycle regulation and for the development of
novel cancer therapeutics.[1][2] Below are its key chemical properties.
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Parameter Value Reference
Molecular Weight 497.54 g/mol [11[3]
Formula C29H27N30s [1][3]

CAS Number 2923574-11-0 [1][3]
Appearance White to off-white solid [1]

Purity >98%

- Soluble in DMSO (50 mg/mL
Solubility or 100.49 M) [1][3]

Experimental Protocols
Reconstitution of CDK2 Degrader 5

This protocol details the preparation of a concentrated stock solution of CDK2 degrader 5. It is
recommended to prepare a stock solution in Dimethyl Sulfoxide (DMSO), which can then be
further diluted in aqueous buffers for specific experimental needs.

Materials:

CDK2 degrader 5 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened to avoid hygroscopic effects[1][4]

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol:

» Equilibration: Before opening, allow the vial of solid CDK2 degrader 5 to equilibrate to room
temperature for a minimum of 20 minutes to prevent condensation.
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e Solvent Calculation: Determine the required volume of DMSO based on the desired final
stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of CDK2
degrader 5, use the following calculation:

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o Volume (pL) = (0.001 g / (497.54 g/mol * 0.01 mol/L)) * 1,000,000 pL/L =201.0 pL

e Dissolution: Add the calculated volume of DMSO to the vial containing the solid CDK2
degrader 5.

e Mixing: Tightly cap the vial and vortex for 1-2 minutes to aid dissolution.

» Sonication: If the compound does not fully dissolve with vortexing, place the vial in an
ultrasonic bath for short intervals until the solution is clear.[1][3]

 Visual Inspection: Visually inspect the solution to confirm that the compound has completely
dissolved and the solution is clear.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store the aliquots as
recommended in the storage guidelines below.

Stock Solution Dilution Table

The following table provides pre-calculated volumes of DMSO needed to prepare common
stock solution concentrations from 1 mg, 5 mg, and 10 mg of solid CDK2 degrader 5.[1][3]
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Desired Concentration Mass of CDK2 Degrader 5 Volume of DMSO to Add
1mM 1mg 2.0099 mL

5 mg 10.0494 mL

10 mg 20.0989 mL

5 mM 1mg 0.4020 mL

5 mg 2.0099 mL

10 mg 4.0198 mL

10 mM 1mg 0.2010 mL

5 mg 1.0049 mL

10 mg 2.0099 mL

Storage and Handling

Proper storage and handling are essential to maintain the stability and activity of CDK2

degrader 5.
Form Storage Condition Duration Reference
Unreconstituted Solid -20°C 3years [1]
4°C 2 years [1]
Stock Solution in
-80°C 6 months [11[3]
DMSO
-20°C 1 month [11[3]

Handling Recommendations:

» Avoid Freeze-Thaw Cycles: Repeated freezing and thawing of the stock solution can lead to
degradation of the compound. Aliquoting into single-use volumes is highly recommended.[1]
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e Hygroscopic DMSO: DMSO is hygroscopic and can absorb water from the atmosphere,
which can significantly impact the solubility of the product. Use newly opened DMSO for the
best results.[1][4]

e Aqueous Solutions: The solubility of CDK2 degrader 5 in aqueous solutions is limited. When
diluting the DMSO stock solution into aqueous buffers for assays, ensure the final DMSO
concentration is compatible with the experimental system and does not exceed a level that
may affect cell viability or assay performance.

Experimental Workflow and Signhaling Pathway
Stock Solution Preparation Workflow
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Caption: Workflow for preparing CDK2 degrader 5 stock solution.
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Caption: Mechanism of CDK2 degradation by a bifunctional degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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